Cas no 130689-03-1 ((3Z)-3-(naphthalen-2-ylmethylidene)-2,3-dihydro-4H-thiochromen-4-one)

• Product name: (3Z)-3-(naphthalen-2-ylmethylidene)-2,3-dihydro-4H-thiochromen-4-one
• CAS No: 130689-03-1
• MF: C₂₀H₁₄OS
• MW: 302.3896
• CID: 1226680
• PubChem ID: 6364805

(3Z)-3-(naphthalen-2-ylmethylidene)-2,3-dihydro-4H-thiochromen-4-one Chemical and Physical Properties

Names and Identifiers

• (3Z)-3-(naphthalen-2-ylmethylidene)-2,3-dihydro-4H-thiochromen-4-one
• 3-(2-naphthylmethylidene)-3,4-dihydro-2H-1-benzothiin-4-one
• 4H-1-benzothiopyran-4-one, 2,3-dihydro-3-(2-naphthalenylmethylene)-, (3Z)-
• (3Z)-3-(naphthalen-2-ylmethylidene)thiochromen-4-one
• BRN 3616838
• 130689-03-1
• (Z)-2,3-Dihydro-3-(2-naphthalenylmethylene)-4H-1-benzothiopyran-4-one
• (3Z)-3-(2-naphthylmethylene)thiochroman-4-one
• 4H-1-Benzothiopyran-4-one, 2,3-dihydro-3-(2-naphthalenylmethylene)-, (Z)-

• Inchi： InChI=1S/C20H14OS/c21-20-17(13-22-19-8-4-3-7-18(19)20)12-14-9-10-15-5-1-2-6-16(15)11-14/h1-12H,13H2/b17-12+
• InChI Key： SNJOBXKJBZNHTE-SFQUDFHCSA-N
• SMILES： C1C(=CC2=CC3=CC=CC=C3C=C2)C(=O)C4=CC=CC=C4S1

Computed Properties

• Exact Mass: 302.076536
• Monoisotopic Mass: 302.076536
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4
• XLogP3: 5.1

Experimental Properties

• Density: 1.291
• Boiling Point: 518.7°C at 760 mmHg
• Flash Point: 309.5°C
• Refractive Index: 1.748